4-Cyclopropoxy-1-fluoro-2-nitrobenzene
Description
“4-Cyclopropoxy-1-fluoro-2-nitrobenzene” is a chemical compound with the CAS Number: 1243359-55-8 . Its IUPAC name is cyclopropyl 4-fluoro-3-nitrophenyl ether . The molecular weight of this compound is 197.17 .
Molecular Structure Analysis
The InChI code for “4-Cyclopropoxy-1-fluoro-2-nitrobenzene” is 1S/C9H8FNO3/c10-8-4-3-7(14-6-1-2-6)5-9(8)11(12)13/h3-6H,1-2H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Synthesis and Receptor Binding : A study by Tenbrink et al. (1994) discussed the synthesis of compounds starting with the addition of DL-glutamic acid to 1-fluoro-2-nitrobenzene. These compounds exhibited a wide range of intrinsic efficacies as measured by binding ratios and showed affinity for the [3H]flunitrazepam binding site, indicating potential applications in studying receptor-ligand interactions.
Novel Nucleophilic Aromatic Substitution Reaction : Research by Jin et al. (2019) presented a novel method for preparing aromatic compounds containing cyclopropoxy via a nucleophilic aromatic substitution reaction (SNAr) of fluoroaromatic compounds with cyclopropanol. This method provides a simplified approach to synthesize compounds like 1-(cyclopropyloxy)-2-nitrobenzene.
Gold-Catalyzed Synthesis of Azacyclic Compounds : In a study by Jadhav et al. (2011), a redox/cycloaddition cascade on 1-alkynyl-2-nitrobenzenes was reported, leading to the stereoselective synthesis of complex azacyclic compounds. This showcases the potential of using 4-Cyclopropoxy-1-fluoro-2-nitrobenzene derivatives in complex organic syntheses.
Photophysical Studies : The study by Cheng et al. (2006) explored the use of a nonradioactive fluorescent deoxyglucose analogue, potentially applicable for imaging of tumors and monitoring therapeutic efficacy of drugs in living animals. This indicates the role of fluorinated nitrobenzene derivatives in the development of novel imaging agents.
Catalysis in Organic Synthesis : Research by Rao et al. (2013) described a method to prepare 2,4a-dihydro-1H-fluorenes from gold(I)-catalyzed 1,6-diyne carbonates and esters. This highlights the potential application of 4-Cyclopropoxy-1-fluoro-2-nitrobenzene in the field of catalysis and organic synthesis.
Fluorophore Development for Imaging : A study by Altman et al. (2011) focused on enhancing the photostability of cyanine fluorophores, which can be significant in developing new fluorophores for biological imaging, potentially involving derivatives of 4-Cyclopropoxy-1-fluoro-2-nitrobenzene.
Detection and Imaging in Biological Systems : The work by Li et al. (2015) developed a near-infrared fluorescence off-on probe for imaging nitroreductase in zebrafish in vivo. This illustrates the use of nitrobenzene derivatives in biological imaging and detection.
properties
IUPAC Name |
4-cyclopropyloxy-1-fluoro-2-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FNO3/c10-8-4-3-7(14-6-1-2-6)5-9(8)11(12)13/h3-6H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJOANOMLOMZCOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1OC2=CC(=C(C=C2)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1243359-55-8 |
Source
|
| Record name | 4-cyclopropoxy-1-fluoro-2-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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